Cas no 4395-53-3 (Vat Olivet)
Vat Olivet structure
Product Name:Vat Olivet
CAS No:4395-53-3
MF:C45H22N2O5
MW:670.67
CID:45002
Vat Olivet Chemical and Physical Properties
Names and Identifiers
-
- Vat Olivet
- Vat Black 25
- 3-(anthraquinon-1-ylamino)anthra(2,1,9-mna)naphth[2,3-h]acridine-5,10,15(16H)-trione
- 3-(Anthraquinon-1-ylamino)anthra(2,1,9-mna)naphth(2,3-h)acridine-5,10,15(16H)-trione
- 3-<1-Anthrachinonylamino>-anthra<2.1.9-mna>naphtha<2.3-h>acridin-5,10,15<16H>-trion
- Anthra(2,1,9-mna)naphth(2,3-h)acridine-5,10,15(16H)-trione,3-((9,10-dihydro-9,10-dioxo-1-anthracenyl)amino)
- caledon olive D
- cibanone olive S
- EINECS 224-519-9
- Indanthren Olive T
- sandothrene olive T
- C.I. 69525
- Vat Olive Green T
- 3-(Anthraquinon-1-ylamino)anthra[2,1,9-mna]naphth[2,3-h]acridine-5,10,15(16H)-trione
-
- Inchi: InChI=1S/C45H22N2O5/c48-41-26-6-1-3-8-28(26)44(51)38-30(41)10-5-11-34(38)46-21-12-13-22-23-18-19-35-37-24(14-16-31(36(23)37)43(50)33(22)20-21)25-15-17-32-39(40(25)47-35)45(52)29-9-4-2-7-27(29)42(32)49/h1-20,46-47H
- InChI Key: JACFBUVEFBYGAX-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C(=CC=C3)NC4=CC5=C(C=C4)C6=C7C(=CC=C8C9=C(C%10=C(C=C9)C(=O)C%11=CC=CC=C%11C%10=O)NC(=C87)C=C6)C5=O)C2=O
Computed Properties
- Exact Mass: 686.14800
- Monoisotopic Mass: 670.152872
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 52
- Rotatable Bond Count: 2
- Complexity: 1540
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109
Experimental Properties
- Density: 1.527
- Refractive Index: 1.826
- PSA: 130.24000
- LogP: 8.09390
Vat Olivet Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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